Cas no 1001065-53-7 (3-Benzyl-2-(4-methylpiperazinyl)-quinoxaline)

• Product Name: 3-Benzyl-2-(4-methylpiperazinyl)-quinoxaline
• CAS No: 1001065-53-7
• MF: C₂₀H₂₂N₄
• MW: 318.415483951569
• CID: 2624909
• PubChem ID: 24759623
• Update Time: 2025-07-02

3-Benzyl-2-(4-methylpiperazinyl)-quinoxaline Chemical and Physical Properties

Names and Identifiers

• BDBM50412496
• VUF10148
• MG-0235
• VUF 10148
• 2-benzyl-3-(4-methyl-piperazin-1-yl)quinoxaline
• 3-Benzyl-2-(4-methylpiperazinyl)-quinoxaline
• CHEMBL261551
• 1001065-53-7
• 2-benzyl-3-(4-methylpiperazin-1-yl)quinoxaline
• GLXC-03635
• SCHEMBL602972
• VUF-10148
• AKOS016340709

• Inchi： 1S/C20H22N4/c1-23-11-13-24(14-12-23)20-19(15-16-7-3-2-4-8-16)21-17-9-5-6-10-18(17)22-20/h2-10H,11-15H2,1H3
• InChI Key： PQQUQVYOCGJWAX-UHFFFAOYSA-N
• SMILES： N1(C2C(CC3C=CC=CC=3)=NC3C=CC=CC=3N=2)CCN(C)CC1

Computed Properties

• Exact Mass: 318.184447g/mol
• Monoisotopic Mass: 318.184447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 318.4g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-Benzyl-2-(4-methylpiperazinyl)-quinoxaline

Recent Advances in the Study of 3-Benzyl-2-(4-methylpiperazinyl)-quinoxaline (CAS: 1001065-53-7) in Chemical Biology and Medicine

The compound 3-Benzyl-2-(4-methylpiperazinyl)-quinoxaline (CAS: 1001065-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a quinoxaline core substituted with a benzyl group and a 4-methylpiperazine moiety, exhibits a unique pharmacological profile that makes it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities against various disease targets.

One of the key areas of research has been the investigation of 3-Benzyl-2-(4-methylpiperazinyl)-quinoxaline as a modulator of protein kinases, particularly those involved in cancer signaling pathways. In vitro and in vivo studies have demonstrated its ability to inhibit specific kinase targets, leading to reduced proliferation of cancer cells. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against the PI3K/AKT/mTOR pathway, a critical signaling cascade in many malignancies. The study highlighted its selectivity and low cytotoxicity towards normal cells, suggesting a favorable therapeutic window.

In addition to its anticancer potential, recent research has explored the neuroprotective effects of 3-Benzyl-2-(4-methylpiperazinyl)-quinoxaline. A 2024 study in ACS Chemical Neuroscience revealed that this compound could cross the blood-brain barrier and exert protective effects against oxidative stress in neuronal cells. The researchers attributed these effects to its ability to scavenge reactive oxygen species (ROS) and modulate glutamate receptor activity, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

The synthetic chemistry community has also made strides in optimizing the production of 3-Benzyl-2-(4-methylpiperazinyl)-quinoxaline. A recent publication in Organic Process Research & Development described a novel, scalable synthesis route that improved yield and reduced the use of hazardous reagents. This advancement is crucial for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain in the clinical translation of 3-Benzyl-2-(4-methylpiperazinyl)-quinoxaline. Pharmacokinetic studies have indicated that while the compound exhibits good oral bioavailability, its metabolism in vivo requires further characterization to optimize dosing regimens. Additionally, ongoing structure-activity relationship (SAR) studies aim to identify derivatives with enhanced potency and reduced off-target effects. The integration of computational chemistry and high-throughput screening approaches is expected to accelerate these efforts in the coming years.

In conclusion, 3-Benzyl-2-(4-methylpiperazinyl)-quinoxaline (CAS: 1001065-53-7) represents a versatile scaffold with multiple therapeutic applications. The recent surge in research activity surrounding this compound underscores its potential to address unmet medical needs in oncology and neurology. As our understanding of its molecular interactions deepens and synthetic methodologies improve, this compound may pave the way for novel drug candidates in the pharmaceutical pipeline.